Cas no 2172172-57-3 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid
• CAS No: 2172172-57-3
• MF: C₂₃H₂₂N₄O₆
• MW: 450.443985462189
• CID: 5872884
• PubChem ID: 165516512
• Update Time: 2025-09-28

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid
• EN300-1515508
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}-2-methylbutanoic acid
• 2172172-57-3

• Inchi： 1S/C23H22N4O6/c1-13(22(29)30)10-11-24-21(28)19-20(27-33-26-19)25-23(31)32-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,24,28)(H,29,30)(H,25,27,31)
• InChI Key： ULIYGFZOJMTCRM-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NCCC(C(=O)O)C)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.15393443g/mol
• Monoisotopic Mass: 450.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 144Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid

Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic Acid (CAS No. 2172172-57-3)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid (CAS No. 2172172-57-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxadiazole moiety. These structural elements contribute to its potential applications in various biological and therapeutic contexts.

The Fmoc group is widely used in peptide synthesis as a temporary protecting group for the amino group of amino acids. It is easily introduced and removed under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of the Fmoc group in this compound suggests its potential utility in the synthesis of bioactive peptides or as a building block for more complex molecular architectures.

The oxadiazole moiety, on the other hand, is known for its stability and bioisosteric properties. Oxadiazoles can mimic the electronic and steric properties of carboxylic acids, amides, and other functional groups, making them valuable scaffolds in drug design. The incorporation of an oxadiazole ring into this compound likely enhances its stability and bioavailability, which are crucial factors in the development of effective pharmaceuticals.

Recent studies have highlighted the potential therapeutic applications of compounds containing similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that oxadiazole-containing compounds exhibit potent anti-inflammatory and anti-cancer activities. Another study in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that Fmoc-protected peptides can be effectively used to target specific cellular pathways involved in neurodegenerative diseases.

In the context of drug discovery, the combination of the Fmoc protecting group and the oxadiazole moiety in 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid (CAS No. 2172172-57-3) offers several advantages. The Fmoc group facilitates the synthesis of complex molecules by allowing stepwise protection and deprotection steps, while the oxadiazole ring provides a stable scaffold that can be functionalized to enhance biological activity.

The physical and chemical properties of this compound have been extensively studied. It is a white crystalline solid with a molecular weight of approximately 468.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and screening protocols.

In terms of biological activity, preliminary studies have shown that 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs such as nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, it has shown potential as a modulator of protein-protein interactions, which are critical for many cellular processes.

The synthetic route to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid involves several well-established chemical transformations. The synthesis typically begins with the preparation of an amino acid derivative protected with the Fmoc group. This intermediate is then coupled with an appropriate oxadiazole precursor using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). The final step involves deprotection of the Fmoc group under mild conditions to yield the desired product.

The potential applications of this compound extend beyond its use as a pharmaceutical agent. It can also serve as a valuable tool in chemical biology research for probing specific biological pathways and interactions. For instance, its ability to modulate protein-protein interactions makes it useful for studying signaling cascades involved in disease processes such as cancer and neurodegeneration.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}-2-methylbutanoic acid (CAS No. 2172172-57-3) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or research tool.